![molecular formula C24H32N2O2 B2615623 4-(tert-butyl)-N-(3-(2-phenylmorpholino)propyl)benzamide CAS No. 953970-85-9](/img/structure/B2615623.png)
4-(tert-butyl)-N-(3-(2-phenylmorpholino)propyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(tert-butyl)-N-(3-(2-phenylmorpholino)propyl)benzamide, also known as TAK-659, is a novel kinase inhibitor that has been gaining attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
- Application : The compound demonstrates fungicidal activity against Botrytis cinerea, a common fungal pathogen. This property makes it valuable for crop protection and disease management .
- Application : 4-tert-butyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide effectively suppresses oxidation, neutralizing free radicals. It enhances the durability of plastics, rubber, and polymers .
- Application : The compound exhibits cytotoxic activity against MCF-7 breast carcinoma cells, with an identified IC50 value of 5 μg/ml. Further exploration in cancer research could reveal its potential as a therapeutic agent .
- Application : In vitro studies suggest that 4-tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate (M4 compound) acts as both β-secretase and acetylcholinesterase inhibitor, preventing Aβ aggregation and fibril formation .
- Application : The compound decreases the expression of pro-inflammatory cytokine genes (TNF-α, IL-6, IL-1β) in RAW264.7 macrophages, suggesting potential immunomodulatory effects .
Antifungal Activity
Antioxidant Properties
Cytotoxicity Against Cancer Cells
β-Secretase and Acetylcholinesterase Inhibition
Immunomodulatory Effects
Synthetic Chemistry Applications
properties
IUPAC Name |
4-tert-butyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N2O2/c1-24(2,3)21-12-10-20(11-13-21)23(27)25-14-7-15-26-16-17-28-22(18-26)19-8-5-4-6-9-19/h4-6,8-13,22H,7,14-18H2,1-3H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVFWURFKJYDHRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCCCN2CCOC(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(tert-butyl)-N-(3-(2-phenylmorpholino)propyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.